methyl N-[3-(3-nitrophenyl)acryloyl]leucinate

• IUPAC Name: methyl 4-methyl-2-[[(E)-3-(3-nitrophenyl)prop-2-enoyl]amino]pentanoate
• InChI: InChI=1S/C16H20N2O5/c1-11(2)9-14(16(20)23-3)17-15(19)8-7-12-5-4-6-13(10-12)18(21)22/h4-8,10-11,14H,9H2,1-3H3,(H,17,19)/b8-7+
• InChI Key: BSJWLQOIARYWRE-BQYQJAHWSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC)NC(=O)C=CC1=CC(=CC=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)CC(C(=O)OC)NC(=O)/C=C/C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol

Description

“Methyl N-[3-(3-nitrophenyl)acryloyl]leucinate” is a complex organic compound. It is a type of (meth)acrylate, which are widely used as polymeric reagents or polymer supports in biochemical and chemical applications. The compound contains a nitrophenyl group, an acryloyl group, and a leucinate group.

Synthesis Analysis

The synthesis of (meth)acrylates, such as “this compound”, often involves the reaction of (meth)acryloyl chloride with alcohols in the presence of a catalyst like triethyl amine. This reaction can result in excellent conversions of alcohols to their corresponding esters within a short time. The synthesis of various (meth)acrylates, including biobased terpenyl acrylates, has been demonstrated.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It includes a nitrophenyl group, an acryloyl group, and a leucinate group. The exact molecular structure would need to be determined through advanced analytical techniques.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reactants present. In general, (meth)acrylates can undergo a variety of reactions, including polymerization and various addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. In general, (meth)acrylates tend to have high reactivity and can be unstable under certain conditions.

Mechanism of Action

The mechanism of action of “methyl N-[3-(3-nitrophenyl)acryloyl]leucinate” would depend on its specific use. As a (meth)acrylate, it could potentially be used in the synthesis of polymers, where it would react with other monomers to form a polymer chain.

Safety and Hazards

The safety and hazards associated with “methyl N-[3-(3-nitrophenyl)acryloyl]leucinate” would depend on its exact composition and use. In general, (meth)acrylates can be hazardous due to their high reactivity and potential instability.